Cas no 1261501-75-0 (4-Fluoro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride)

• Product Name: 4-Fluoro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride
• CAS No: 1261501-75-0
• MF: C₁₄H₇ClF₄O₂
• MW: 318.650797128677
• CID: 4999123
• Update Time: 2025-08-05

4-Fluoro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride

• Inchi： 1S/C14H7ClF4O2/c15-13(20)12-7-9(16)4-5-11(12)8-2-1-3-10(6-8)21-14(17,18)19/h1-7H
• InChI Key： SBMZRQUNVKQYCN-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1C1C=CC=C(C=1)OC(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3

Additional information on 4-Fluoro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride

Recent Advances in the Application of 4-Fluoro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride (CAS: 1261501-75-0) in Chemical and Pharmaceutical Research

The compound 4-Fluoro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride (CAS: 1261501-75-0) has recently gained significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and versatile applications. This briefing provides an overview of the latest studies and developments involving this compound, highlighting its role in drug discovery, material science, and synthetic chemistry.

Recent research has demonstrated that 4-Fluoro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride serves as a key intermediate in the synthesis of bioactive molecules. Its trifluoromethoxy and fluoro substituents contribute to enhanced metabolic stability and lipophilicity, making it a valuable building block for the development of novel pharmaceuticals. Studies have shown its efficacy in the synthesis of kinase inhibitors and other small-molecule therapeutics targeting various diseases, including cancer and inflammatory disorders.

In the realm of material science, this compound has been utilized in the development of advanced polymers and liquid crystals. The presence of fluorine atoms imparts unique electronic properties, which are critical for applications in optoelectronics and high-performance materials. Recent publications have detailed its use in creating materials with improved thermal stability and optical characteristics, paving the way for innovations in display technologies and coatings.

From a synthetic chemistry perspective, 4-Fluoro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride has been employed in various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig reactions. Researchers have optimized these processes to achieve higher yields and selectivity, thereby facilitating the efficient production of complex molecules. Additionally, its reactivity as an acyl chloride has been exploited in peptide coupling and other acylation reactions, further expanding its utility in organic synthesis.

Recent safety and toxicological studies have also been conducted to evaluate the compound's environmental and health impacts. While it exhibits low acute toxicity, proper handling and disposal protocols are recommended due to its reactive nature. Regulatory agencies are currently reviewing its classification to ensure safe usage in industrial and laboratory settings.

In conclusion, 4-Fluoro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride (CAS: 1261501-75-0) continues to be a compound of significant interest in multiple research domains. Its applications in drug development, material science, and synthetic chemistry underscore its versatility and potential for future innovations. Ongoing studies are expected to further elucidate its mechanisms and expand its range of applications, solidifying its role as a cornerstone in modern chemical and pharmaceutical research.